Cas no 214760-33-5 (1,2-Benzisoxazol-7-ol, 3-methyl- (9CI))
214760-33-5 structure
Product Name:1,2-Benzisoxazol-7-ol, 3-methyl- (9CI)
CAS No:214760-33-5
MF:C8H7NO2
MW:149.146682024002
CID:242969
PubChem ID:22612327
Update Time:2025-04-19
1,2-Benzisoxazol-7-ol, 3-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazol-7-ol, 3-methyl- (9CI)
- 7-Hydroxy-3-methylbenzo[d]isoxazole
- 1,2-Benzisoxazol-7-ol,3-methyl-
- KXSRGXFRBHJCFO-UHFFFAOYSA-N
- 214760-33-5
- 7-Hydroxy-3-methylbenz[d]isoxazole
- 3-Methylbenzo[d]isoxazol-7-ol
- SCHEMBL4119067
-
- Inchi: 1S/C8H7NO2/c1-5-6-3-2-4-7(10)8(6)11-9-5/h2-4,10H,1H3
- InChI Key: KXSRGXFRBHJCFO-UHFFFAOYSA-N
- SMILES: O1C2C(=CC=CC=2C(C)=N1)O
Computed Properties
- Exact Mass: 149.048
- Monoisotopic Mass: 149.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.3A^2
- XLogP3: 1.8
1,2-Benzisoxazol-7-ol, 3-methyl- (9CI) Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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